1-Benzyl-3-methylpyrrolidine-3-carboxamide
Description
1-Benzyl-3-methylpyrrolidine-3-carboxamide is a chemical compound with the molecular formula C13H18N2O and a molecular weight of 218.29 .
Molecular Structure Analysis
The molecular structure of 1-Benzyl-3-methylpyrrolidine-3-carboxamide consists of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, substituted with a benzyl group, a methyl group, and a carboxamide group .Physical And Chemical Properties Analysis
1-Benzyl-3-methylpyrrolidine-3-carboxamide is a powder at room temperature . Other specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Poly(ADP-ribose) Polymerase (PARP) Inhibition for Cancer Treatment
The compound 1-Benzyl-3-methylpyrrolidine-3-carboxamide shows promise in cancer treatment due to its role as a Poly(ADP-ribose) polymerase (PARP) inhibitor. Studies like the one conducted by Penning et al. (2009) demonstrate its efficacy in inhibiting PARP enzymes, which are crucial in repairing damaged DNA in cancer cells, thereby making the cells more susceptible to chemotherapy.
Neuroleptic Activity in Psychiatric Disorders
Research indicates that derivatives of 1-Benzyl-3-methylpyrrolidine-3-carboxamide, like those studied by Iwanami et al. (1981), exhibit significant neuroleptic properties. These compounds were found to be effective in inhibiting stereotyped behavior induced by apomorphine in rats, suggesting their potential utility in treating psychiatric disorders.
Optimization in Pharmaceutical Formulation
The optimization of pharmaceutical formulations containing compounds like 1-Benzyl-3-methylpyrrolidine-3-carboxamide is also a crucial area of research. Tishkov et al. (2022) explored this by studying the influence of composition factors on the manufacturing properties of tablets containing related compounds, ensuring optimal drug delivery and efficacy.
Potential in Malaria Drug Discovery
In the field of malaria drug discovery, research by Meyers et al. (2019) highlights the use of 1-Benzyl-3-methylpyrrolidine-3-carboxamide derivatives. These compounds were identified as potent antimalarial agents, providing a new avenue for tackling drug-resistant strains of Plasmodium, the parasite responsible for malaria.
properties
IUPAC Name |
1-benzyl-3-methylpyrrolidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-13(12(14)16)7-8-15(10-13)9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H2,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKVOKQMZUHNWRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)CC2=CC=CC=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-methylpyrrolidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[d]thiazol-6-yl(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone](/img/structure/B2448182.png)
![N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-3,4-dimethylbenzenesulfonamide](/img/structure/B2448189.png)
![2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3-(3,5-dimethylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2448192.png)
![2-{2-[6-oxo-3-(trifluoromethyl)-1,6-dihydropyridazin-1-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione](/img/structure/B2448193.png)
![3-methyl-5-((2-phenylmorpholino)sulfonyl)benzo[d]oxazol-2(3H)-one](/img/structure/B2448201.png)
![2-{Imidazo[1,2-A]Pyridin-2-Yl}Ethan-1-Amine Hydrochloride](/img/structure/B2448205.png)